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Compound of Interest

Compound Name: (R,R)-i-Pr-DUPHOS

Cat. No.: B1280406

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling (+)-1,2-Bis((2R,5R)-2,5-di-i-propylphospholano)benzene,
commonly known as (R,R)-i-Pr-DUPHOS. Adherence to these procedures is essential for
ensuring laboratory safety and procedural accuracy.

Hazard Identification and Personal Protective Equipment
(PPE)

(R,R)-i-Pr-DUPHOS is a chemical that requires careful handling due to its potential health
effects. It is known to cause skin and serious eye irritation.[1] In some cases, it is listed as
harmful if swallowed, in contact with skin, or inhaled.[2] Therefore, the use of appropriate
personal protective equipment is mandatory.

Recommended Personal Protective Equipment (PPE):
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PPE Category Specification Purpose
) Safety glasses with side- To prevent eye contact and
Eye Protection ) ] o
shields or goggles. serious eye irritation.[1][3]
) Chemical-resistant gloves To prevent skin contact and
Hand Protection L o
(e.g., nitrile rubber). irritation.[3]

To be used in case of
) ) NIOSH-approved N95 inadequate ventilation or
Respiratory Protection ) ) )
respirator or equivalent. potential for aerosol

generation.[3]

) To protect against accidental
Body Protection Laboratory coat. ]
skin contact.

Quantitative Data Summary

The following table summarizes key quantitative data for (R,R)-i-Pr-DUPHOS.

Property Value

CAS Number 136705-65-2[1][4]
Molecular Formula Ca6Ha4aP2[2][4]
Molecular Weight 418.58 g/mol [3]
Flash Point > 110 °C (> 230 °F)[3]
Boiling Point Undetermined[1]
Density Not determined[1]

Experimental Protocols: Handling and Disposal

The following protocols provide step-by-step guidance for the safe handling and disposal of
(R,R)-i-Pr-DUPHOS.

Handling Protocol

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://sds.strem.com/sd15-0410_GB.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/668524
https://www.sigmaaldrich.com/US/en/product/aldrich/668524
https://www.sigmaaldrich.com/US/en/product/aldrich/668524
https://www.benchchem.com/product/b1280406?utm_src=pdf-body
https://sds.strem.com/sd15-0410_GB.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/R_R_-i-Pr-DUPHOS
https://pubchem.ncbi.nlm.nih.gov/compound/S_S_-i-Pr-DUPHOS
https://pubchem.ncbi.nlm.nih.gov/compound/R_R_-i-Pr-DUPHOS
https://www.sigmaaldrich.com/US/en/product/aldrich/668524
https://www.sigmaaldrich.com/US/en/product/aldrich/668524
https://sds.strem.com/sd15-0410_GB.pdf
https://sds.strem.com/sd15-0410_GB.pdf
https://www.benchchem.com/product/b1280406?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280406?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

(R,R)-i-Pr-DUPHOS is air-sensitive and must be handled under an inert atmosphere (e.g.,
argon or nitrogen).[1][5]

e Preparation:
o Ensure a properly functioning fume hood and have all necessary PPE readily available.
o Prepare a Schlenk line or glovebox with an inert atmosphere.
o Gather all necessary glassware and ensure it is dry and free of contaminants.

e Handling:

o Before opening, allow the (R,R)-i-Pr-DUPHOS container to reach room temperature to
prevent moisture condensation.

o Conduct all transfers and manipulations of the chemical under an inert gas stream or
inside a glovebox.[1]

o Use clean, dry syringes or cannulas for transferring solutions of the compound.
o Storage:

o Store the compound in a tightly sealed container.[1]

o The storage area should be a well-ventilated place.[1]

o Store the contents under an inert gas.[1]

Spill and Emergency Procedures

 In case of skin contact: Immediately wash the affected area with soap and water.

 In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing.[1]

 In case of inhalation: Move the person to fresh air.

e In case of a spill:
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o Evacuate the area.
o Wear appropriate PPE, including respiratory protection.

o Absorb the spill with an inert material (e.g., vermiculite, sand) and place it in a sealed
container for disposal.

Disposal Protocol
All waste containing (R,R)-i-Pr-DUPHOS must be treated as hazardous waste.

o Waste Collection:

o Collect all waste materials (including empty containers, contaminated gloves, and
absorbent materials) in a designated, labeled, and sealed hazardous waste container.

e Disposal:

o Dispose of the waste container in accordance with local, regional, national, and
international regulations.[1] Contact your institution's environmental health and safety
(EHS) office for specific guidance on hazardous waste disposal.

Workflow Visualization

The following diagram illustrates the standard workflow for handling (R,R)-i-Pr-DUPHOS, from
initial preparation to final disposal.

Caption: Workflow for handling (R,R)-i-Pr-DUPHOS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. (S,5)-i-Pr-DUPHOQOS | C26H44P2 | CID 11520495 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. (+)-1,2-Bis (2R,5R)-2,5-diisopropylphospholano benzene kanata purity 136705-65-2
[sigmaaldrich.com]

e 4.1,2-Bis[(2R,5R)-2,5-diisopropylphospholan-1-yllbenzene | C26H44P2 | CID 11327562 -
PubChem [pubchem.ncbi.nim.nih.gov]

e 5.136705-65-2|1,2-Bis((2R,5R)-2,5-diisopropylphospholan-1-yl)benzene| Ambeed
[ambeed.com]

« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
(R,R)-i-Pr-DUPHOS]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1280406#personal-protective-equipment-for-
handling-r-r-i-pr-duphos]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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